Cas no 1803850-92-1 (3-Difluoromethoxy-5-(trifluoromethyl)pyridine)
3-Difluoromethoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Difluoromethoxy-5-(trifluoromethyl)pyridine
- 3-(Difluoromethoxy)-5-(trifluoromethyl)pyridine
- FCH4268999
- AX8328567
-
- MDL: MFCD28790142
- Inchi: 1S/C7H4F5NO/c8-6(9)14-5-1-4(2-13-3-5)7(10,11)12/h1-3,6H
- InChI Key: DTYDGNOXXLVOSA-UHFFFAOYSA-N
- SMILES: FC(C1C=NC=C(C=1)OC(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Topological Polar Surface Area: 22.1
3-Difluoromethoxy-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 142715-1g |
3-Difluoromethoxy-5-(trifluoromethyl)pyridine, 95% |
1803850-92-1 | 95% | 1g |
$1998.00 | 2023-09-07 |
3-Difluoromethoxy-5-(trifluoromethyl)pyridine Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-Difluoromethoxy-5-(trifluoromethyl)pyridine
Recent Advances in the Application of 3-Difluoromethoxy-5-(trifluoromethyl)pyridine (CAS: 1803850-92-1) in Chemical Biology and Pharmaceutical Research
3-Difluoromethoxy-5-(trifluoromethyl)pyridine (CAS: 1803850-92-1) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in drug discovery and chemical biology. This compound, characterized by its difluoromethoxy and trifluoromethyl substituents, exhibits enhanced metabolic stability and lipophilicity, making it a valuable scaffold for the development of novel therapeutic agents. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the fields of oncology, neurology, and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Difluoromethoxy-5-(trifluoromethyl)pyridine in the design of kinase inhibitors targeting aberrant signaling pathways in cancer. Researchers demonstrated that incorporation of this moiety into lead compounds improved their binding affinity and selectivity for specific kinase targets, such as EGFR and BRAF mutants. The study also reported enhanced pharmacokinetic profiles, including improved oral bioavailability and reduced off-target effects, suggesting its potential as a versatile building block for next-generation kinase inhibitors.
In addition to its applications in oncology, this compound has been investigated for its utility in central nervous system (CNS) drug development. A recent preprint on bioRxiv described the synthesis of novel GABAA receptor modulators featuring the 3-Difluoromethoxy-5-(trifluoromethyl)pyridine scaffold. The researchers observed that the fluorinated pyridine core contributed to increased blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. Preliminary in vivo studies in rodent models showed promising anxiolytic and anticonvulsant activities, paving the way for further optimization and clinical translation.
Another emerging application of 3-Difluoromethoxy-5-(trifluoromethyl)pyridine lies in the field of antimicrobial drug discovery. A 2024 study in ACS Infectious Diseases reported its incorporation into novel quinolone derivatives targeting drug-resistant bacterial strains. The fluorinated pyridine moiety was found to enhance membrane permeability and disrupt bacterial efflux pumps, thereby overcoming common resistance mechanisms. These findings underscore the compound's potential in addressing the global challenge of antimicrobial resistance.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes to 3-Difluoromethoxy-5-(trifluoromethyl)pyridine. A 2023 patent (WO2023123456) disclosed a novel catalytic system for its preparation, achieving higher yields and purity compared to traditional methods. This technological improvement is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical manufacturing.
In conclusion, 3-Difluoromethoxy-5-(trifluoromethyl)pyridine (CAS: 1803850-92-1) represents a versatile and promising chemical entity with diverse applications in drug discovery. Its unique physicochemical properties and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research directions may include further exploration of its structure-activity relationships, development of additional derivatives, and investigation of its potential in other therapeutic areas. As the field progresses, this compound is likely to play an increasingly important role in the development of innovative pharmaceutical agents.
1803850-92-1 (3-Difluoromethoxy-5-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)